1-[5-(1,3-Dioxolan-2-YL)pyridin-3-YL]ethanone

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 1-[5-(1,3-dioxolan-2-yl)pyridin-3-yl]ethanone
• InChI: InChI=1S/C10H11NO3/c1-7(12)8-4-9(6-11-5-8)10-13-2-3-14-10/h4-6,10H,2-3H2,1H3
• InChI Key: RWWUVRSVVLVNLB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=CC(=C1)C2OCCO2

Description

1-[5-(1,3-Dioxolan-2-YL)pyridin-3-YL]ethanone is a heterocyclic organic compound that features a pyridine ring fused with a dioxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[5-(1,3-Dioxolan-2-YL)pyridin-3-YL]ethanone typically involves the reaction of 2-(1,3-dioxolan-2-yl)pyridine with ethanone under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions: 1-[5-(1,3-Dioxolan-2-YL)pyridin-3-YL]ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Reagents like halogens or nucleophiles under specific conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or other reduced forms .

Scientific Research Applications

1-[5-(1,3-Dioxolan-2-YL)pyridin-3-YL]ethanone has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[5-(1,3-Dioxolan-2-YL)pyridin-3-YL]ethanone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

• 2-(1,3-Dioxolan-2-yl)pyridine
• 2-(1,3-Dioxolan-2-yl)pyridine-5-boronic acid
• 4-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)aniline

Uniqueness: 1-[5-(1,3-Dioxolan-2-YL)pyridin-3-YL]ethanone stands out due to its unique combination of a pyridine ring and a dioxolane ring, which imparts distinct chemical and biological properties. This structural uniqueness makes it a valuable compound for various research and industrial applications .